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Compound of Interest

Compound Name: Triisopropyl phosphate

Cat. No.: B1209169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triisopropyl phosphate (TiiP), an organophosphate ester, is a versatile chemical compound

with a range of industrial and research applications. This technical guide provides a

comprehensive overview of the core chemical and physical properties of triisopropyl
phosphate, with a focus on data relevant to researchers, scientists, and professionals in the

field of drug development. This document summarizes key quantitative data, outlines

experimental protocols, and visualizes important chemical processes.

Chemical and Physical Properties
Triisopropyl phosphate is a colorless liquid at room temperature.[1] Its fundamental

properties are summarized in the tables below, providing a consolidated resource for easy

reference and comparison.

Table 1: General Chemical Properties of Triisopropyl
Phosphate
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Property Value Source(s)

IUPAC Name tripropan-2-yl phosphate [2]

Synonyms

Phosphoric acid, tris(1-

methylethyl) ester; Isopropyl

phosphate; TiiP

[2][3]

CAS Number 513-02-0 [3]

Molecular Formula C₉H₂₁O₄P [2][3]

Molecular Weight 224.23 g/mol [2]

SMILES
CC(C)OP(=O)

(OC(C)C)OC(C)C

InChI Key
OXFUXNFMHFCELM-

UHFFFAOYSA-N

Table 2: Physical Properties of Triisopropyl Phosphate
Property Value Source(s)

Physical State Colorless liquid [2]

Melting Point -93 °C [4]

Boiling Point 224 °C (at 760 mmHg) [3]

Density 0.970 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.4070 [3]

Flash Point 61 °C (closed cup) [5]

Solubility in Water Poor [4]

Solubility in Organic Solvents
Soluble in chloroform (slightly)

and methanol (sparingly)
[6]

Vapor Pressure Data not available
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Experimental Protocols
This section details the methodologies for the synthesis of triisopropyl phosphate and the

determination of its key physical properties, providing a practical guide for laboratory work.

Synthesis of Triisopropyl Phosphate
A common method for the synthesis of triisopropyl phosphate involves the reaction of

phosphorus oxychloride with isopropyl alcohol.[7] A detailed experimental protocol is described

below.[8]

Materials:

Isopropyl alcohol

Acetone

Phosphorus oxychloride

Sodium isopropoxide solution in isopropanol

Three-port flask (2L)

Stirring apparatus

Cooling bath

Vacuum pump

Fractional distillation apparatus

Procedure:

To a 2L three-port flask, add 480.8 g (8 mol) of isopropyl alcohol and 92.9 g (3.2 mol) of

acetone.

Stir the mixture and cool it to below 10 °C using a cooling bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1209169?utm_src=pdf-body
https://www.benchchem.com/product/b1209169?utm_src=pdf-body
https://www.benchchem.com/product/b1209169?utm_src=pdf-body
https://www.scientificlabs.co.uk/product/phosphorus-compounds/554669-100G
https://www.chemicalbook.com/synthesis/triisopropyl-phosphate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While stirring, slowly add 245.33 g (1.6 mol) of phosphorus oxychloride dropwise, ensuring

the reaction temperature does not exceed 10 °C. The addition should take approximately 50

minutes.

After the addition is complete, continue stirring for 10 minutes.

Heat the mixture to 30 °C under vacuum (10 mmHg) and allow it to react for 3 hours.

At the end of the reaction, add a solution containing 20.5 g of sodium isopropoxide in

isopropanol and stir for one hour.

After cooling, add water to dissolve the sodium chloride byproduct.

Separate the organic phase and wash it until neutral.

Remove moisture and low-boiling components (isopropanol and diethyl ether) by reduced

pressure distillation to obtain the crude triisopropyl phosphate.

Purify the crude product by fractional distillation under reduced pressure to yield pure

triisopropyl phosphate.

The following diagram illustrates the workflow for the synthesis of triisopropyl phosphate.
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Synthesis of Triisopropyl Phosphate Workflow

1. Mix Isopropyl Alcohol and Acetone

2. Cool Mixture to <10°C

3. Add Phosphorus Oxychloride Dropwise

4. React under Vacuum at 30°C

5. Add Sodium Isopropoxide Solution

6. Aqueous Workup and Phase Separation

7. Distillation and Purification

Final Product:
Triisopropyl Phosphate
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Workflow for Physical Property Determination

Melting Point (OECD 102) Boiling Point (OECD 103) Density (OECD 109) Water Solubility (OECD 105)

Sample in Capillary Tube

Controlled Heating

Observe Melting Range

Ebulliometer/Distillation Setup

Heat to Boiling

Measure Temperature at Equilibrium

Pycnometer/Hydrometer

Measure Mass and/or Volume

Calculate Density

Equilibrate with Water

Separate Aqueous Phase

Analyze Concentration
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Generalized Signaling Pathway Affected by Some Organophosphates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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